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Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B3030406

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of
Carbomer 980 as a gelling agent. It delves into the molecular principles governing its function,
presents quantitative data on its performance under varying conditions, and outlines detailed
experimental protocols for its characterization.

Core Mechanism of Action: From Polymer to Gel

Carbomer 980 is a high molecular weight, cross-linked polymer of acrylic acid.[1][2] In its dry,
powdered state, the polymer chains are tightly coiled.[3] The gelling mechanism is primarily
driven by a process of neutralization. When dispersed in water, Carbomer 980 hydrates and
begins to uncoil. However, it is the neutralization of the acidic carboxylic acid groups along the
polymer backbone by an alkali that triggers the dramatic increase in viscosity and the formation
of a gel.[4][5]

This process can be broken down into two key steps:

» Dispersion and Hydration: Initially, Carbomer 980 is dispersed in an aqueous solution. The
polymer particles absorb water and swell, leading to a modest increase in viscosity. At this
stage, the solution remains acidic, typically with a pH between 2.7 and 3.5 for a 0.5%
dispersion.[5]
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e Neutralization and Gel Formation: The addition of a neutralizing agent, such as sodium
hydroxide (NaOH) or triethanolamine (TEA), deprotonates the carboxylic acid groups (-
COOH) to form carboxylate anions (-COO™).[6] The resulting negative charges along the
polymer backbone lead to strong electrostatic repulsion between adjacent carboxylate
groups. This repulsion forces the polymer chains to uncoil and expand, creating a three-
dimensional network that entraps water molecules and significantly increases the viscosity of
the solution, forming a stable gel.[7] The optimal pH for achieving maximum viscosity is

typically in the range of 6.0 to 7.0.[8]

Below is a diagram illustrating the molecular mechanism of Carbomer 980 gelation.
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Figure 1: Molecular mechanism of Carbomer 980 gelation.
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Data Presentation: Quantitative Analysis of Gel
Properties

The viscosity of a Carbomer 980 gel is critically dependent on its concentration and the pH of
the formulation. The following tables summarize the typical viscosity of Carbomer 980 gels
under different conditions.

Typical Viscosity Range (cP) at pH 7.3-
Carbomer 980 Concentration (w/v %) yp y ge (cP)at p

7.8*
0.2% 13,000 - 30,000
0.5% 40,000 - 60,000

*Viscosity measured using a Brookfield RVT viscometer at 20 rpm and 25°C.

The relationship between pH and viscosity is not linear. Viscosity generally increases with pH,
reaching a maximum in the neutral range, and then decreases at higher pH values.

Approximate Viscosity (cP) of 0.5%

PH Carbomer Gel*
4.0 ~5,000

5.0 ~30,000

6.0 ~55,000

7.0 ~50,000

8.0 ~45,000

9.0 ~35,000

*Data is estimated based on graphical representations from various sources and should be
considered illustrative. Actual values can vary based on the specific neutralizing agent,
temperature, and measurement parameters.
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Experimental Protocols

This section provides detailed methodologies for the preparation and characterization of

Carbomer 980 gels.

Preparation of Carbomer 980 Gel (1% wi/v)

Materials and Equipment:

Carbomer 980 powder

Deionized water

Neutralizing agent (e.g., 10% w/v Sodium Hydroxide solution or Triethanolamine)
Beaker

Overhead stirrer or magnetic stirrer

pH meter

Weighing balance

Procedure:

Weigh 1.0 g of Carbomer 980 powder.
Measure 99.0 mL of deionized water into a beaker.

While stirring the water vigorously with an overhead stirrer or magnetic stirrer, slowly sprinkle
the Carbomer 980 powder into the vortex to avoid the formation of agglomerates.

Continue stirring until the Carbomer 980 is fully dispersed and the solution is free of lumps.
This may take up to an hour.

Allow the dispersion to hydrate for at least 30 minutes.

Slowly add the neutralizing agent dropwise while continuously monitoring the pH with a
calibrated pH meter.
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» Continue adding the neutralizing agent until the desired pH (typically 6.0-7.0) is reached and
a clear, viscous gel is formed.

 Stir the gel gently to ensure homogeneity.

Rheological Characterization

Equipment:

o Rotational viscometer or rheometer with appropriate geometry (e.g., cone and plate, parallel
plate, or cylindrical spindle)

o Temperature control unit
Procedure:
o Equilibrate the Carbomer 980 gel sample to the desired temperature (e.g., 25°C).

o Carefully load the sample onto the viscometer/rheometer, ensuring no air bubbles are
trapped.

o Allow the sample to rest for a few minutes to recover from any shear stress induced during
loading.

» Perform viscosity measurements at a controlled shear rate (e.g., 20 rpm for a Brookfield
viscometer) or over a range of shear rates to characterize the shear-thinning behavior.

e Record the viscosity in centipoise (cP) or Pascal-seconds (Pa:-s).

o For more detailed rheological analysis, perform oscillatory measurements to determine the
storage modulus (G") and loss modulus (G").

Below is a diagram illustrating a typical experimental workflow for the preparation and
characterization of a Carbomer 980 gel.
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Figure 2: Experimental workflow for Carbomer 980 gel preparation and characterization.
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Conclusion

Carbomer 980's efficacy as a gelling agent is rooted in its unique polymeric structure and its
response to changes in pH. The process of neutralization is the critical step that transforms a
low-viscosity dispersion into a highly viscous and stable gel. Understanding the interplay
between concentration, pH, and rheological properties is essential for the successful
formulation of products for a wide range of applications in the pharmaceutical and cosmetic
industries. The experimental protocols provided in this guide offer a foundation for the
consistent preparation and characterization of Carbomer 980 gels, enabling researchers and
developers to harness its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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